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Compound of Interest

Compound Name: 4-Methylquinoline-2-carbaldehyde

CAS No.: 40105-30-4

Cat. No.: B1601488

Get Quote

An In-depth Technical Guide to the Infrared Spectroscopy of 4-Methylquinoline-2-
carbaldehyde

Introduction
4-Methylquinoline-2-carbaldehyde is a heterocyclic aromatic aldehyde of significant interest

in medicinal chemistry and materials science. As a quinoline derivative, it serves as a valuable

scaffold in the synthesis of various bioactive compounds and functional materials.[1][2][3] The

precise structural characterization of this molecule is paramount for its application and

development. Infrared (IR) spectroscopy stands as a rapid, non-destructive, and highly

informative analytical technique for elucidating the functional groups present within a molecule.

This guide provides a comprehensive exploration of the infrared spectrum of 4-
Methylquinoline-2-carbaldehyde. Designed for researchers, scientists, and drug

development professionals, it moves beyond simple spectral assignment to explain the causal

relationships between molecular structure and vibrational behavior. We will detail field-proven

experimental protocols, interpret the resulting spectrum with authoritative grounding, and

present the data in a clear, accessible format.
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Molecular Structure and Vibrational Foundations
To interpret the infrared spectrum of 4-Methylquinoline-2-carbaldehyde, one must first

understand its constituent functional groups, each with unique vibrational modes that absorb IR

radiation at characteristic frequencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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